Cas no 2648939-11-9 (3-(2,2,2-trifluoroethoxy)piperidine-2-carboxylic acid, Mixture of diastereomers)

• Product Name: 3-(2,2,2-trifluoroethoxy)piperidine-2-carboxylic acid, Mixture of diastereomers
• CAS No: 2648939-11-9
• MF: C₈H₁₂F₃NO₃
• MW: 227.180993080139
• MDL: MFCD34167860
• CID: 5361113
• PubChem ID: 155973241
• Update Time: 2025-06-14

3-(2,2,2-trifluoroethoxy)piperidine-2-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 3-(2,2,2-trifluoroethoxy)piperidine-2-carboxylic acid
• Z4767007641
• 3-(2,2,2-trifluoroethoxy)piperidine-2-carboxylic acid, Mixture of diastereomers

• MDL： MFCD34167860
• Inchi： 1S/C8H12F3NO3/c9-8(10,11)4-15-5-2-1-3-12-6(5)7(13)14/h5-6,12H,1-4H2,(H,13,14)
• InChI Key： JNKDWLCNCXJUGC-UHFFFAOYSA-N
• SMILES： FC(COC1CCCNC1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: -1.3
• Topological Polar Surface Area: 58.6

Additional information on 3-(2,2,2-trifluoroethoxy)piperidine-2-carboxylic acid, Mixture of diastereomers

Research Brief on 3-(2,2,2-trifluoroethoxy)piperidine-2-carboxylic acid, Mixture of Diastereomers (CAS: 2648939-11-9)

The compound 3-(2,2,2-trifluoroethoxy)piperidine-2-carboxylic acid, a mixture of diastereomers (CAS: 2648939-11-9), has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, stereochemical properties, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of this compound, particularly the presence of a trifluoroethoxy group and a piperidine carboxylic acid scaffold. These moieties contribute to its distinct physicochemical properties, including enhanced lipophilicity and metabolic stability, which are critical for drug-like molecules. The mixture of diastereomers presents both challenges and opportunities in terms of separation, characterization, and biological evaluation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic routes to 3-(2,2,2-trifluoroethoxy)piperidine-2-carboxylic acid, emphasizing the optimization of reaction conditions to improve yield and diastereomeric purity. The study reported a novel catalytic asymmetric synthesis method that significantly enhanced the enantioselectivity of the product, paving the way for more efficient production of stereochemically defined derivatives.

Biological evaluations of this compound have revealed promising activity as a modulator of specific neurotransmitter receptors, particularly those involved in neurological disorders. Preliminary in vitro assays demonstrated its affinity for GABA_A receptors, suggesting potential applications in the treatment of anxiety, epilepsy, and insomnia. Further in vivo studies are underway to validate these findings and assess the compound's pharmacokinetic and safety profiles.

Another area of interest is the compound's role as a building block in the synthesis of more complex pharmaceutical agents. Its versatile structure allows for facile derivatization, enabling the development of novel analogs with tailored biological activities. Recent patent filings indicate growing commercial interest in this compound, with several pharmaceutical companies exploring its use in proprietary drug candidates.

Despite these advancements, challenges remain in fully characterizing the biological effects of individual diastereomers. Ongoing research aims to isolate and study each stereoisomer separately to elucidate their distinct pharmacological properties. Such studies are expected to provide deeper insights into structure-activity relationships and guide the design of more effective therapeutics.

In conclusion, 3-(2,2,2-trifluoroethoxy)piperidine-2-carboxylic acid, mixture of diastereomers (CAS: 2648939-11-9), represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Continued research efforts are essential to unlock its full value and translate these findings into clinically viable treatments.